Cas no 1248271-52-4 ([1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl]methanol)

• Product Name: [1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl]methanol
• CAS No: 1248271-52-4
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5558084
• Update Time: 2025-06-12

[1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(hydroxymethyl)-1-pyrrolidinyl](4-methyl-5-thiazolyl)-
• 1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl]methanol
• [1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl]methanol

• Inchi： 1S/C10H14N2O2S/c1-7-9(15-6-11-7)10(14)12-3-2-8(4-12)5-13/h6,8,13H,2-5H2,1H3
• InChI Key： IDHICGXGAXZTKH-UHFFFAOYSA-N
• SMILES： C(N1CCC(CO)C1)(C1SC=NC=1C)=O

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 425.9±30.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on [1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl]methanol

Recent Advances in the Study of [1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl]methanol (CAS: 1248271-52-4)

The compound [1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl]methanol (CAS: 1248271-52-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and pyrrolidine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule modulators of biological pathways.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's role as a key intermediate in the synthesis of more complex bioactive molecules, underscoring its versatility in drug discovery.

In terms of biological activity, preliminary in vitro assays have demonstrated that [1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl]methanol exhibits moderate inhibitory effects on specific kinases involved in inflammatory pathways. These findings suggest its potential utility in developing treatments for chronic inflammatory diseases, although further in vivo studies are required to validate these effects and assess toxicity profiles.

Another area of interest is the compound's application in targeted drug delivery systems. Researchers have explored its use as a linker molecule in antibody-drug conjugates (ADCs), where its stability and biocompatibility are critical factors. Early-stage experiments indicate that it can effectively conjugate with monoclonal antibodies without compromising their binding affinity, paving the way for more efficient cancer therapies.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with particular emphasis on structure-activity relationship (SAR) studies to identify derivatives with enhanced efficacy and reduced off-target effects.

In conclusion, [1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl]methanol (CAS: 1248271-52-4) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from enzyme inhibition to drug delivery. Continued investigation into its properties and derivatives is expected to yield valuable insights and potential therapeutic candidates in the near future.